(2E)-1-(4-Bromophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
Overview
Description
(2E)-1-(4-Bromophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one, also known as BR-DIMBOA, is a synthetic organic compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound belongs to the class of chalcones, which are known for their various biological activities.
Scientific Research Applications
Molecular Structure Analysis
The compound (2E)-1-(4-Bromophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one, as part of the chalcone family, has been studied for its molecular structure. In a related compound, the dihedral angles and molecular interactions like weak C—H⋯O and π–π stacking were explored (Jasinski et al., 2010). This suggests potential structural properties of interest in materials science and crystal engineering.
Synthesis and Characterization
Chalcones, including those similar to the target compound, have been synthesized and characterized, showing the potential for various scientific applications. For instance, the synthesis and characterization of related chalcone derivatives were conducted, providing insights into their chemical structures (Tayade & Waghmare, 2016).
Nonlinear Optical Material Studies
Significant interest has been shown in chalcone derivatives as nonlinear optical (NLO) materials. A study on a similar compound revealed its potential as an organic NLO material, indicating possible applications in photonics and optoelectronics (Shruthi et al., 2017).
Crystal Packing and Halogen Bonding
The crystal packing and potential for halogen bonding in chalcone derivatives have been explored. For instance, a study on a structurally similar compound highlighted the presence of putative halogen bonds and other molecular interactions, relevant in the field of crystallography and material science (Kumar et al., 2018).
Antioxidant Activity
Research on chalcone derivatives has also extended to their antioxidant properties. A study on methoxy- and hydroxyl-substituted chalcones, including compounds similar to the target molecule, investigated their antioxidant activities, suggesting potential applications in pharmaceutical and health sciences (Sulpizio et al., 2016).
properties
IUPAC Name |
(E)-1-(4-bromophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrO3/c1-20-16-10-4-12(11-17(16)21-2)3-9-15(19)13-5-7-14(18)8-6-13/h3-11H,1-2H3/b9-3+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQZBPKNMJYCJJA-YCRREMRBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)C2=CC=C(C=C2)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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